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Compound of Interest

Compound Name: Flutamide

Cat. No.: B1673489 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of Flutamide. Adherence to these procedural guidelines is essential for ensuring a safe

laboratory environment and minimizing exposure risk. Flutamide is classified as a hazardous

substance, and proper precautions are mandatory.

Hazard Identification and Personal Protective
Equipment (PPE)
Flutamide presents several health risks. It is harmful if swallowed, comes into contact with

skin, or is inhaled.[1][2] It is also suspected of damaging fertility or the unborn child.[1][3][4]

Therefore, stringent adherence to PPE protocols is non-negotiable.

Recommended Personal Protective Equipment
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Item Specification Purpose

Gloves

Double pair of chemotherapy-

tested, powder-free nitrile

gloves (ASTM D6978).

Prevents skin contact. The

outer glove should be changed

immediately upon

contamination.

Gown

Disposable, polyethylene-

coated polypropylene gown

with a solid front and tight-

fitting cuffs.

Protects the body from

contamination. Must not be

worn outside the designated

handling area.

Eye/Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles.

Respiratory Protection

A NIOSH-approved N95

respirator or higher is

recommended, especially

when handling the powder

form or when there is a risk of

aerosol generation.

Prevents inhalation of the

compound.

Head/Shoe Covers
Disposable head and shoe

covers.

Provides an additional barrier

to prevent contamination.

This table summarizes data from multiple sources on handling hazardous drugs.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Flutamide is critical to maintaining a safe workspace. The

following step-by-step guide outlines the lifecycle of Flutamide in a laboratory setting.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Transport: Use a sealed, rigid, and leak-proof secondary container for transporting the

compound to the designated storage area.
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Storage: Store Flutamide in its original, tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials such as strong oxidizing agents. The

storage area should be clearly labeled as containing hazardous substances.

Handling and Experimental Use
Designated Area: All handling of Flutamide, especially the powder form, must be conducted

in a designated area, such as a certified chemical fume hood or a Class II Type B Biosafety

Cabinet, to control exposure.

Preparation: Before beginning work, cover the work surface with a disposable, plastic-

backed absorbent pad.

Weighing: When weighing the powder, use techniques that minimize dust generation.

Solution Preparation: If preparing a solution, add the solvent to the Flutamide powder slowly

to avoid splashing.

Good Laboratory Practices: Do not eat, drink, or smoke in the handling area. Always wash

hands thoroughly with soap and water after handling the compound, even if gloves were

worn.

Waste Disposal
Segregation: All materials contaminated with Flutamide, including unused compound, empty

containers, PPE, and cleaning materials, are considered hazardous waste. This waste must

be segregated from regular laboratory trash.

Containment: Collect all solid waste in a designated, labeled, and sealed hazardous waste

container. Liquid waste should be collected in a separate, compatible, and labeled

hazardous waste container.

Decontamination of Emptied Containers: Triple rinse the empty container with a suitable

solvent. The rinsate should be collected and disposed of as hazardous liquid waste.

Final Disposal: Dispose of all Flutamide waste through a licensed hazardous waste disposal

service, in accordance with local, regional, and national regulations.
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Emergency Procedures
Immediate and appropriate action during an emergency is critical to mitigating harm.

Exposure Response
Exposure Route Immediate Action

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill Management
Evacuate and Secure: Immediately alert others in the area and restrict access. If the spill is

large or generates significant dust, evacuate the area.

Don PPE: Before attempting to clean the spill, don the full set of recommended PPE as

described in Section 1.

Containment: For liquid spills, cover with an absorbent material. For powder spills, gently

cover with damp paper towels to avoid generating dust.

Cleanup:

Carefully collect all contaminated materials using a scoop or other appropriate tools and

place them into a labeled hazardous waste container.
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Clean the spill area with a 10% bleach solution, followed by a 1% sodium thiosulfate

solution to neutralize the bleach.

Wash the area with a detergent solution and rinse with water.

Dispose: All cleanup materials must be disposed of as hazardous waste.

Report: Report the incident to the appropriate safety officer or supervisor.

Visual Workflow and Decision-Making Diagrams
To further clarify these procedures, the following diagrams illustrate the operational workflow for

handling Flutamide and the decision-making process during a spill emergency.
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Caption: Workflow for the safe handling of Flutamide from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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